9-(2-methoxyethyl)-3-(2-methoxyphenyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one
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Description
9-(2-methoxyethyl)-3-(2-methoxyphenyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C22H20F3NO5 and its molecular weight is 435.399. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Transformation
Compounds with structures similar to the specified chemical have been studied for their synthesis methodologies and potential transformations into other useful derivatives. For example, the synthesis of derivatives like 1-methoxy-1H-phenanthro[9,10-c][1,2]oxazine and its subsequent transformation into triphenylene-o-dicarboxylic derivatives highlights the versatility of similar structures in organic synthesis and the creation of novel organic compounds with potential applications in material science and as intermediates in pharmaceutical synthesis (Nicolaides et al., 1996).
Material Science Applications
Certain benzoxazine monomers, incorporating coumarin rings for example, have been synthesized and studied for their thermal and photochemical properties. These studies indicate potential applications in creating materials with specific thermal and photoresponsive behaviors, useful in developing smart coatings, adhesives, and composites (Kiskan & Yagcı, 2007).
Biochemical and Biological Activities
Research on related benzoxazinone derivatives has shown that these compounds can exhibit significant biological activities, including antimicrobial, antifungal, and insecticidal properties. Such studies lay the groundwork for the development of new bioactive molecules that could serve as leads for the development of agrochemicals or pharmaceuticals (Macias et al., 2006).
Photochromic and Electro-optical Properties
Investigations into compounds with oxazine rings have also explored their photochromic and electro-optical properties, indicating potential applications in the development of optical switches, photoresponsive materials, and components for information storage technologies. These studies underscore the importance of structural motifs similar to the compound for the development of advanced materials with controllable optical properties (Deniz et al., 2009).
Properties
IUPAC Name |
9-(2-methoxyethyl)-3-(2-methoxyphenyl)-2-(trifluoromethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20F3NO5/c1-28-10-9-26-11-15-17(30-12-26)8-7-14-19(27)18(13-5-3-4-6-16(13)29-2)21(22(23,24)25)31-20(14)15/h3-8H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMXYZLKLKVRTKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=CC=C4OC)C(F)(F)F)OC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20F3NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.